Cas no 35891-70-4 (Myriocin)

• Product Name: Myriocin
• CAS No: 35891-70-4
• MF: C₂₁H₃₉NO₆
• MW: 401.537467241287
• MDL: MFCD01632772
• CID: 311319
• PubChem ID: 24896622
• Update Time: 2025-04-19

Myriocin Chemical and Physical Properties

Names and Identifiers

• 6-Eicosenoic acid,2-amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,4R,6E)-
• Myriocin from Mycelia sterilia
• (E,2S,3R,4R)-2-amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
• Myriocin
• ISP-1
• ISP-I
• Myriocin,Mycelia sterilia
• thermozymocidin
• (2S,3R,4R)-(E)-2-Amino-3,4-dihydroxy-2-hydroxymethyl-14-oxoeicos-6-enoic acid
• NSC 177379
• YRM4E8R9ST
• DSSTox_CID_26360
• DSSTox_RID_81561
• DSSTox_GSID_46360
• Myriocin, Mycelia sterilia
• Myriocin from Mycelia s
• (2S,3R,4R,6E)-2-amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
• C19914
• AKOS030568046
• F85634
• CCG-208239
• CS-W020835
• Myriocin from Mycelia sterilia, >=98% (HPLC), powder
• 6-EICOSENOIC ACID, 2-AMINO-3,4-DIHYDROXY-2-(HYDROXYMETHYL)-14-OXO-, (2S,3R,4R,6E)
• Myriocin,mycella sterilia
• (+)-Myriocin
• (2S,3R,4R,6E)-2-Amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxo-6-eicosenoic acid
• SCHEMBL8499386
• SR-05000002333
• GTPL6664
• NCGC00163597-03
• Tox21_113400
• Myriocin; ISP-1
• Myriocin, Mycelia sterilia - CAS 35891-70-4
• UNII-YRM4E8R9ST
• (2S,3R,4R,E)-2-amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
• HY-N6798
• SR-05000002333-3
• CHEMBL55076
• CHEBI:582124
• antibiotic ISP-I
• NS00096641
• SR-05000002333-2
• Tox21_112062
• 6-Eicosenoic acid, 2-amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxo-, (2S-(2R*,3S*,4S*,6E))-
• CAS-35891-70-4
• Thermozymocidin;(2S,3R,4R,6E)-2-Amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxo-6-eicosenoic acid
• Myriocin (ISP-1)
• MFCD01632772
• VRP
• HMS3649I03
• Q6948247
• NCGC00163597-04
• DTXSID9046360
• SCHEMBL6542261
• LMFA01060203
• Tox21_112062_1
• MYRIOCIN [MI]
• NCGC00163597-01
• NCGC00163597-02
• 35891-70-4
• BDBM50461646
• DTXCID7026360
• DA-75833
• ZZIKIHCNFWXKDY-GNTQXERDSA-N

• MDL： MFCD01632772
• Inchi： 1S/C21H39NO6/c1-2-3-4-10-13-17(24)14-11-8-6-5-7-9-12-15-18(25)19(26)21(22,16-23)20(27)28/h9,12,18-19,23,25-26H,2-8,10-11,13-16,22H2,1H3,(H,27,28)/b12-9+/t18-,19+,21+/m1/s1
• InChI Key： ZZIKIHCNFWXKDY-GNTQXERDSA-N
• SMILES： O[C@@H]([C@@H](C/C=C/CCCCCCC(CCCCCC)=O)O)[C@](C(=O)O)(CO)N

Computed Properties

• Exact Mass: 401.27800
• Monoisotopic Mass: 401.27773796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: No data available
• Density: 1.123±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 170-172 ºC
• Boiling Point: 636.7±55.0 °C at 760 mmHg
• Flash Point: 338.8±31.5 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 141.08000
• LogP: 3.00930

Myriocin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• RTECS：JX3890000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Storage temperature -20 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Other Chemical Reagents